Cas no 887465-05-6 (8-(2-methoxyethyl)-1,7-dimethyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-methoxyethyl)-1,7-dimethyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887465-05-6
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 5924609
• Update Time: 2025-06-21

8-(2-methoxyethyl)-1,7-dimethyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-methoxyethyl)-4,7-dimethyl-2-[(3-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• 8-(2-methoxyethyl)-1,7-dimethyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23N5O3/c1-13-6-5-7-15(10-13)12-25-18(26)16-17(22(3)20(25)27)21-19-23(8-9-28-4)14(2)11-24(16)19/h5-7,10-11H,8-9,12H2,1-4H3
• InChI Key： NPYUIYOVDWXFLW-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C([H])([H])C([H])([H])OC([H])([H])[H])C(C([H])([H])[H])=C([H])N32)N(C([H])([H])[H])C(N1C([H])([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])=O

Additional information on 8-(2-methoxyethyl)-1,7-dimethyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2-methoxyethyl)-1,7-dimethyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 887465-05-6)

8-(2-methoxyethyl)-1,7-dimethyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to the imidazopyrimidine class of heterocyclic molecules, which are known for their broad spectrum of biological activities. The presence of multiple functional groups, including methyl, methoxy, and phenyl substituents, contributes to its complex chemical behavior and potential therapeutic applications.

The chemical structure of this compound features a fused imidazo[1,2-g]purine core, which is a privileged scaffold in medicinal chemistry. The imidazo[1,2-g]purine motif has been extensively studied for its role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding. The specific arrangement of the methyl and 3-methylphenyl groups at the 1-position and 3-position of the imidazopyrimidine ring enhances its interactions with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. The compound in question has been investigated for its pharmacological properties in several preclinical studies. Its ability to interact with key enzymes and receptors has led to interest in its potential applications in treating conditions such as inflammation, cancer, and neurological disorders. The methoxyethyl side chain at the 8-position adds an additional layer of complexity to its pharmacokinetic profile, influencing both its solubility and metabolic stability.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and molecular modeling techniques, researchers have been able to predict how this compound might bind to specific targets. These studies suggest that it could exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are often implicated in disease pathways. The 3-methylphenyl group at the 3-position is particularly noteworthy, as it can enhance binding affinity through π-stacking interactions with aromatic residues in protein targets.

The synthesis of 8-(2-methoxyethyl)-1,7-dimethyl-3-(3-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione presents unique challenges due to the complexity of its fused ring system. However， advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of the imidazopyrimidine core. Additionally， protecting group strategies have been employed to ensure regioselective functionalization at key positions.

From a pharmacokinetic perspective, 8-(2-methoxyethyl)-1,7-dimethyl-3-(3-methylphenyl)methyl-1H,,2H,,3H,,4H,,8H-imidazo[1,,2-g]purine-/24-dione exhibits promising characteristics for drug development. The methoxyethyl side chain improves solubility while maintaining metabolic stability， making it suitable for oral administration. Preclinical studies have shown that this compound can be rapidly absorbed and distributed throughout the body， with a favorable half-life that supports repeated dosing regimens.

The potential therapeutic applications of this compound are vast。 In oncology， for instance， it has shown promise as an inhibitor of tyrosine kinases， which are overexpressed in many cancer cell lines。 By targeting these kinases， the compound could disrupt signaling pathways that promote tumor growth and metastasis。 Furthermore， its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn’s disease。

In neurological research， 8-(2-methoxyethyl)-/1,/7-dimethyl-/3-(/(3-methylphenyl)/methyl)-/1H,/2H,/3H,/4H,/8H-imidazo[/1,/2-g]purine-/24-dione has been investigated for its ability to modulate neurotransmitter systems involved in conditions like Parkinson’s disease and Alzheimer’s disease。 Its interaction with adenosine receptors， in particular， has been highlighted as a potential mechanism for enhancing cognitive function and reducing neuroinflammation。

The development of this compound also underscores the importance of structure-based drug design。 By understanding how different substituents influence binding affinity and selectivity， researchers can fine-tune molecular structures to maximize therapeutic efficacy while minimizing side effects。 This approach has been instrumental in advancing drug discovery efforts across multiple therapeutic areas。

Looking ahead， further research is needed to fully elucidate the mechanisms by which this compound exerts its biological effects。 Clinical trials will be essential for validating preclinical findings and assessing its safety and efficacy in human populations。 As our understanding of disease pathways continues to evolve， compounds like 8-(2-methoxyethyl)-/1,/7-dimethyl-/3-((3-methylphenyl))/methyl)-1H,/2H,/3H,/4H,/8H-imidazo[/1,/2-g]purine-/24-dione will play an increasingly important role in modern medicine。